Cas no 1261930-31-7 (6-Fluoro-2-(3-fluoro-5-hydroxyphenyl)benzoic acid)

• Product Name: 6-Fluoro-2-(3-fluoro-5-hydroxyphenyl)benzoic acid
• CAS No: 1261930-31-7
• MF: C₁₃H₈F₂O₃
• MW: 250.197630882263
• MDL: MFCD18319739
• CID: 2764209
• PubChem ID: 53225657
• Update Time: 2025-06-08

6-Fluoro-2-(3-fluoro-5-hydroxyphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 6-Fluoro-2-(3-fluoro-5-hydroxyphenyl)benzoic acid, 95%
• 1261930-31-7
• 3,3'-Difluoro-5'-hydroxy[1,1'-biphenyl]-2-carboxylic acid
• MFCD18319739
• 6-FLUORO-2-(3-FLUORO-5-HYDROXYPHENYL)BENZOIC ACID
• DTXSID50689389
• 6-Fluoro-2-(3-fluoro-5-hydroxyphenyl)benzoic acid

• MDL： MFCD18319739
• Inchi： 1S/C13H8F2O3/c14-8-4-7(5-9(16)6-8)10-2-1-3-11(15)12(10)13(17)18/h1-6,16H,(H,17,18)
• InChI Key： KTFVUNJYVKMPNR-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1C(=O)O)C1C=C(C=C(C=1)O)F

Computed Properties

• Exact Mass: 250.04415044Da
• Monoisotopic Mass: 250.04415044Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 57.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 6-Fluoro-2-(3-fluoro-5-hydroxyphenyl)benzoic acid

Introduction to 6-Fluoro-2-(3-fluoro-5-hydroxyphenyl)benzoic acid (CAS No. 1261930-31-7)

6-Fluoro-2-(3-fluoro-5-hydroxyphenyl)benzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1261930-31-7, is a fluorinated benzoic acid derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound exhibits a unique structural configuration characterized by the presence of two fluorine atoms and a hydroxyl group at specific positions on the aromatic ring, which contributes to its distinct chemical properties and potential biological activities.

The molecular structure of 6-Fluoro-2-(3-fluoro-5-hydroxyphenyl)benzoic acid consists of a benzoic acid core substituted with a fluorine atom at the 6-position and a phenyl ring at the 2-position, where the phenyl ring itself is further modified with a fluorine atom at the 3-position and a hydroxyl group at the 5-position. This intricate arrangement of fluorine and hydroxyl substituents imparts enhanced lipophilicity and metabolic stability, making it a promising candidate for further exploration in drug discovery.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their ability to modulate pharmacokinetic and pharmacodynamic properties of drug candidates. The introduction of fluorine atoms into organic molecules often leads to improved binding affinity, reduced metabolic degradation, and enhanced bioavailability. Specifically, 6-Fluoro-2-(3-fluoro-5-hydroxyphenyl)benzoic acid has been investigated for its potential role in developing novel therapeutic agents targeting various diseases.

One of the most compelling aspects of 6-Fluoro-2-(3-fluoro-5-hydroxyphenyl)benzoic acid is its structural similarity to known bioactive molecules. For instance, it shares structural features with certain kinase inhibitors and anti-inflammatory agents, suggesting that it may exhibit similar or even superior biological activities. Preliminary studies have indicated that this compound may possess potent inhibitory effects on specific enzymes involved in cancer progression and inflammation.

The synthesis of 6-Fluoro-2-(3-fluoro-5-hydroxyphenyl)benzoic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The use of fluorinated intermediates necessitates specialized synthetic methodologies to achieve regioselectivity and minimize side reactions. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex aromatic system efficiently.

From a pharmacological perspective, the presence of both fluorine and hydroxyl groups in 6-Fluoro-2-(3-fluoro-5-hydroxyphenyl)benzoic acid suggests multiple interaction points with biological targets. Fluorine atoms can engage in halogen bonding with amino acid residues in proteins, while hydroxyl groups can form hydrogen bonds, enhancing binding affinity. This dual interaction mechanism may contribute to the compound's efficacy in modulating biological pathways.

Recent research has also highlighted the potential applications of 6-Fluoro-2-(3-fluoro-5-hydroxyphenyl)benzoic acid in drug development pipelines. Its structural features make it an attractive scaffold for designing small-molecule inhibitors targeting protein-protein interactions relevant to neurological disorders. Additionally, its ability to cross the blood-brain barrier has been explored as a potential therapeutic advantage for treating central nervous system (CNS) diseases.

In conclusion, 6-Fluoro-2-(3-fluoro-5-hydroxyphenyl)benzoic acid (CAS No. 1261930-31-7) represents a promising candidate for further pharmaceutical exploration due to its unique structural features and potential biological activities. The combination of fluorine and hydroxyl substituents endows this compound with enhanced chemical stability and bioactivity, making it a valuable asset in drug discovery efforts aimed at addressing various diseases.